Diethyl Ethylphosphonate
Diethyl Ethylphosphonate
Diethyl ethylphosphonate is a colorless liquid with a mild odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
78-38-6
VCID:
VC0117055
InChI:
InChI=1S/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-6H2,1-3H3
SMILES:
CCOP(=O)(CC)OCC
Molecular Formula:
C6H15O3P
Molecular Weight:
166.16 g/mol
Diethyl Ethylphosphonate
CAS No.: 78-38-6
Reference Standards
VCID: VC0117055
Molecular Formula: C6H15O3P
Molecular Weight: 166.16 g/mol
CAS No. | 78-38-6 |
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Product Name | Diethyl Ethylphosphonate |
Molecular Formula | C6H15O3P |
Molecular Weight | 166.16 g/mol |
IUPAC Name | 1-[ethoxy(ethyl)phosphoryl]oxyethane |
Standard InChI | InChI=1S/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-6H2,1-3H3 |
Standard InChIKey | AATNZNJRDOVKDD-UHFFFAOYSA-N |
SMILES | CCOP(=O)(CC)OCC |
Canonical SMILES | CCOP(=O)(CC)OCC |
Boiling Point | 180 to 181 °F at 11 mm Hg (NTP, 1992) 198.0 °C 198 °C @ 760 MM HG |
Colorform | COLORLESS LIQ |
Density | 1.0259 at 68 °F (NTP, 1992) 1.0259 @ 20 °C/4 °C |
Flash Point | 220 °F (NTP, 1992) 221 °F OC |
Melting Point | 388 °F (NTP, 1992) |
Physical Description | Diethyl ethylphosphonate is a colorless liquid with a mild odor. (NTP, 1992) Liquid |
Description | Diethyl ethylphosphonate is a colorless liquid with a mild odor. (NTP, 1992) |
Shelf Life | STABLE |
Solubility | Slightly soluble (NTP, 1992) SLIGHTLY SOL IN WATER; SOL IN ALC, ETHER MISCIBLE WITH MOST COMMON ORG SOLVENTS |
Synonyms | P-Ethyl-phosphonic Acid Diethyl Ester; Ethyl-phosphonic acid Diethyl Ester; Amgard V 490; Antiblaze 75; Antiblaze V 490; Diethoxyethylphosphine Oxide; Diethyl Ethanephosphonate; Diethyl Ethylphosphonate; Ethyldiethoxyphosphine Oxide; NSC 2671 |
Vapor Density | 5.73 (AIR= 1) |
Vapor Pressure | 0.07 mmHg |
PubChem Compound | 6534 |
Last Modified | Nov 11 2021 |
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